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Methyl Desoxycholate-d5 Methyl Desoxycholate-d5
Brand Name: Vulcanchem
CAS No.: 52840-15-0
VCID: VC0140350
InChI: InChI=1S/C25H42O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-22,26-27H,5-14H2,1-4H3/t15-,16-,17-,18?,19-,20+,21?,22+,24+,25-/m1/s1/i11D2,13D2,17D
SMILES: CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
Molecular Formula: C25H42O4
Molecular Weight: 411.638

Methyl Desoxycholate-d5

CAS No.: 52840-15-0

Reference Standards

VCID: VC0140350

Molecular Formula: C25H42O4

Molecular Weight: 411.638

Methyl Desoxycholate-d5 - 52840-15-0

CAS No. 52840-15-0
Product Name Methyl Desoxycholate-d5
Molecular Formula C25H42O4
Molecular Weight 411.638
IUPAC Name methyl (4R)-4-[(3R,5R,10S,12S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,12-dihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Standard InChI InChI=1S/C25H42O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-22,26-27H,5-14H2,1-4H3/t15-,16-,17-,18?,19-,20+,21?,22+,24+,25-/m1/s1/i11D2,13D2,17D
Standard InChIKey ZHUOOEGSSFNTNP-HDOOTMMTSA-N
SMILES CC(CCC(=O)OC)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
Synonyms (3α,5β,12α)-3,12-Dihydroxy-cholan-2,2,3,4,4-d5-24-oic Acid Methyl Ester; Deoxycholic-d5 Acid Methyl Ester; Methyl 7-Deoxycholate-d5;
PubChem Compound 71750285
Last Modified Nov 11 2021
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